Cas no 1804742-74-2 (Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804742-74-2
• MF: C₁₀H₁₀F₄N₂O₃
• MW: 282.191616535187
• CID: 4815394
• Update Time: 2025-10-30

Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H10F4N2O3/c1-2-18-9(17)8-5(4-15)16-7(11)3-6(8)19-10(12,13)14/h3H,2,4,15H2,1H3
• InChI Key： ROCZOLBZCHIZBE-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OCC)C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.6
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804742-74-2): A Comprehensive Overview

Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804742-74-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including an aminomethyl side chain, a fluoro substituent, and a trifluoromethoxy group, which collectively contribute to its distinctive chemical properties and potential biological activities.

The synthesis of Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the aminomethyl group makes this compound particularly interesting for the development of bioconjugates and peptidomimetics, which are increasingly being explored for their therapeutic potential. Additionally, the incorporation of fluorine atoms, such as in the fluoro and trifluoromethoxy substituents, enhances the metabolic stability and lipophilicity of the molecule, making it more suitable for oral administration and improving its bioavailability.

In recent years, Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate has been studied for its potential applications in various therapeutic areas. One of the most notable areas of research has been in oncology, where its structural features have been leveraged to develop novel inhibitors targeting specific cancer pathways. For instance, studies have demonstrated that derivatives of this compound can interact with kinases and other enzymes involved in tumor growth and progression, offering a promising avenue for the development of targeted cancer therapies.

The pharmacological profile of Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate has been extensively evaluated through both in vitro and in vivo experiments. These studies have revealed several key properties that make it an attractive candidate for drug development. Notably, the compound exhibits moderate solubility in both water and organic solvents, which is crucial for formulating effective pharmaceutical products. Furthermore, its stability under various storage conditions ensures that it can be reliably manufactured and distributed without significant degradation.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms in Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate contributes to its unique pharmacokinetic properties. Fluorinated molecules are known to exhibit improved binding affinity to biological targets due to their ability to mimic hydrophobic interactions and enhance metabolic stability. This has led to the widespread use of fluorinated compounds in drug design, particularly in the development of antiviral and anticancer agents.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate's behavior. Molecular modeling studies have been instrumental in predicting how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives with improved pharmacological properties. Additionally, computational methods have been used to optimize synthetic routes, reducing costs and improving yields while maintaining high purity standards.

The potential applications of Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate extend beyond oncology. Researchers are exploring its utility in other therapeutic areas, such as neurology and infectious diseases. For example, preliminary studies suggest that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders like Alzheimer's disease. Furthermore, its ability to modulate inflammatory pathways could make it valuable in developing treatments for infectious diseases caused by bacteria or viruses.

The industrial production of Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate is a complex process that requires stringent quality control measures. Manufacturers must ensure that the final product meets high purity standards to guarantee its efficacy and safety in pharmaceutical applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify the chemical structure and purity of the compound.

The environmental impact of producing Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate is also a critical consideration. Efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce energy consumption. Green chemistry principles are being integrated into production processes to ensure that environmental responsibility is maintained throughout the lifecycle of this compound.

In conclusion, Ethyl 2-(aminomethyl)-6-fluoro-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804742-74-2) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents with broad applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a crucial role in advancing medical science.